Cas no 1353987-87-7 (2-[2-(Benzyl-cyclopropyl-amino)-cyclohexylamino]-ethanol)

• Product Name: 2-[2-(Benzyl-cyclopropyl-amino)-cyclohexylamino]-ethanol
• CAS No: 1353987-87-7
• MF: C₁₈H₂₈N₂O
• MW: 288.427724838257
• CID: 2161419
• Update Time: 2025-06-18

2-[2-(Benzyl-cyclopropyl-amino)-cyclohexylamino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[2-(Benzyl-cyclopropyl-amino)-cyclohexylamino]-ethanol
• 2-((2-(Benzyl(cyclopropyl)amino)cyclohexyl)amino)ethanol
• AM94938
• 2-[2-(Benzylcyclopropylamino)cyclohexylamino]ethanol

• Inchi： 1S/C18H28N2O/c21-13-12-19-17-8-4-5-9-18(17)20(16-10-11-16)14-15-6-2-1-3-7-15/h1-3,6-7,16-19,21H,4-5,8-14H2
• InChI Key： NCPOXUMGAARBKR-UHFFFAOYSA-N
• SMILES： OCCNC1CCCCC1N(CC1C=CC=CC=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 300
• Topological Polar Surface Area: 35.5

Additional information on 2-[2-(Benzyl-cyclopropyl-amino)-cyclohexylamino]-ethanol

Introduction to 2-[2-(Benzyl-cyclopropyl-amino)-cyclohexylamino]-ethanol (CAS No. 1353987-87-7) and Its Emerging Applications in Chemical Biology

2-[2-(Benzyl-cyclopropyl-amino)-cyclohexylamino]-ethanol, identified by the Chemical Abstracts Service Number (CAS No.) 1353987-87-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its dual amino functionalities, which make it a versatile intermediate in the synthesis of bioactive molecules. The presence of both a benzyl-cyclopropyl-amino moiety and a cyclohexylamino group contributes to its unique physicochemical properties, enabling its application in various biochemical and pharmacological contexts.

The molecular architecture of 2-[2-(Benzyl-cyclopropyl-amino)-cyclohexylamino]-ethanol (CAS No. 1353987-87-7) is particularly noteworthy due to its ability to interact with biological targets in a highly specific manner. The benzyl-cyclopropyl-amino segment is known for its stability and resistance to metabolic degradation, which is a critical factor in drug design. This stability ensures that the compound can persist long enough to exert its intended biological effect, making it an attractive candidate for further development. In contrast, the cyclohexylamino group introduces a degree of flexibility, allowing the molecule to adopt multiple conformations that can optimize binding affinity to biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies utilizing molecular dynamics simulations and docking algorithms have revealed that 2-[2-(Benzyl-cyclopropyl-amino)-cyclohexylamino]-ethanol (CAS No. 1353987-87-7) can effectively engage with a variety of protein targets, including enzymes and receptors involved in critical signaling pathways. These computational insights have guided experimental efforts, leading to the identification of novel derivatives with enhanced pharmacological properties.

In the realm of drug discovery, the utility of 2-[2-(Benzyl-cyclopropyl-amino)-cyclohexylamino]-ethanol extends beyond its role as an intermediate. Researchers have leveraged its structural features to develop probes for biochemical assays, allowing for the investigation of enzyme mechanisms and pathway regulation. For instance, derivatives of this compound have been employed in high-throughput screening campaigns to identify modulators of kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders.

The synthesis of 2-[2-(Benzyl-cyclopropyl-amino)-cyclohexylamino]-ethanol (CAS No. 1353987-87-7) presents both challenges and opportunities for synthetic chemists. The integration of multiple stereocenters requires precise control over reaction conditions to ensure high enantioselectivity. Advances in asymmetric catalysis have provided new tools for constructing these complex molecules with high fidelity, reducing the reliance on expensive chiral auxiliaries or catalysts.

One particularly intriguing aspect of this compound is its potential as a scaffold for developing therapeutic agents with improved pharmacokinetic profiles. The combination of lipophilic and hydrophilic regions within its structure allows it to traverse biological membranes while maintaining solubility in aqueous environments. This balance is crucial for achieving effective drug delivery and minimizing side effects.

Emerging research suggests that modifications to the benzyl-cyclopropyl-amino moiety can significantly alter the biological activity of 2-[2-(Benzyl-cyclopropyl-amino)-cyclohexylamino]-ethanol (CAS No. 1353987-87-7). For example, replacing the benzyl group with other aryl or heteroaryl substituents has been shown to enhance binding affinity or modulate metabolic stability. Such structural variations highlight the importance of fine-tuning molecular properties to achieve desired therapeutic outcomes.

The role of this compound in medicinal chemistry is further underscored by its potential as a building block for more complex drug candidates. By appending functional groups at different positions along its backbone, chemists can generate libraries of analogs with diverse biological activities. These libraries are then screened using automated platforms to identify lead compounds for further optimization.

The growing interest in 2-[2-(Benzyl-cyclopropyl-amino)-cyclohexylamino]-ethanol (CAS No. 1353987-87-7) has also spurred innovation in synthetic methodologies. Continuous flow chemistry, for instance, has been explored as a means to improve scalability and reproducibility during production. This approach not only enhances efficiency but also reduces waste, aligning with the principles of green chemistry.

In conclusion, 2-[2-(Benzyl-cyclopropil-ammino)-cyclohexilammino]-etanolo (CAS No. 1353987-87-7) represents a promising compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features, combined with recent advances in synthetic and computational chemistry, position it as a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new possibilities for this molecule, its significance in drug discovery is likely to grow even further.